N-(4-{[(2E)-2-(1-phenylbutylidene)hydrazinyl]carbonyl}phenyl)octanamide

• Molecular Formula: C25H33N3O2
• Molecular Weight: 407.5 g/mol
• IUPAC Name: 4-(octanoylamino)-N-[(E)-1-phenylbutylideneamino]benzamide
• InChI: InChI=1S/C25H33N3O2/c1-3-5-6-7-11-15-24(29)26-22-18-16-21(17-19-22)25(30)28-27-23(12-4-2)20-13-9-8-10-14-20/h8-10,13-14,16-19H,3-7,11-12,15H2,1-2H3,(H,26,29)(H,28,30)/b27-23+
• InChI Key: MOJAQKKXXNKWKJ-SLEBQGDGSA-N
• Isomeric SMILES: CCCCCCCC(=O)NC1=CC=C(C=C1)C(=O)N/N=C(\CCC)/C2=CC=CC=C2
• Canonical SMILES: CCCCCCCC(=O)NC1=CC=C(C=C1)C(=O)NN=C(CCC)C2=CC=CC=C2

Description

N-(4-{[(2E)-2-(1-phenylbutylidene)hydrazinyl]carbonyl}phenyl)octanamide is a complex organic compound with a molecular formula of C24H32N4O2 This compound is characterized by its unique structure, which includes a hydrazone linkage and a phenylbutylidene group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-{[(2E)-2-(1-phenylbutylidene)hydrazinyl]carbonyl}phenyl)octanamide typically involves the condensation of an aldehyde or ketone with hydrazine to form a hydrazone. The reaction conditions often include the use of an acid catalyst to facilitate the formation of the hydrazone linkage. The process can be summarized as follows:

Formation of Hydrazone: The reaction between the aldehyde or ketone and hydrazine in the presence of an acid catalyst leads to the formation of the hydrazone.

Addition of Octanamide: The hydrazone is then reacted with octanamide under controlled conditions to yield the final product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and stringent quality control measures to ensure the purity and consistency of the product. The process may also include purification steps such as recrystallization or chromatography to isolate the desired compound.

Chemical Reactions Analysis

Types of Reactions

N-(4-{[(2E)-2-(1-phenylbutylidene)hydrazinyl]carbonyl}phenyl)octanamide undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the hydrazone linkage to an amine.

Substitution: Nucleophilic substitution reactions can occur at the phenyl ring or the hydrazone linkage.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are used.

Substitution: Reagents like halogens (Cl2, Br2) or nucleophiles (NH3, OH-) are employed.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction can produce amines.

Scientific Research Applications

N-(4-{[(2E)-2-(1-phenylbutylidene)hydrazinyl]carbonyl}phenyl)octanamide has diverse applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects and as a lead compound in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-(4-{[(2E)-2-(1-phenylbutylidene)hydrazinyl]carbonyl}phenyl)octanamide involves its interaction with specific molecular targets and pathways. The hydrazone linkage allows the compound to form stable complexes with metal ions, which can influence various biochemical processes. Additionally, the phenylbutylidene group may interact with cellular receptors, modulating signaling pathways and exerting biological effects.

Comparison with Similar Compounds

Similar Compounds

• N-(4-{[(2E)-2-(1-phenylbutylidene)hydrazinyl]carbonyl}phenyl)cyclohexanecarboxamide
• N-(4-{N’-[(1E)-1-phenylbutylidene]hydrazinecarbonyl}phenyl)octanamide

Uniqueness

N-(4-{[(2E)-2-(1-phenylbutylidene)hydrazinyl]carbonyl}phenyl)octanamide is unique due to its specific hydrazone linkage and the presence of the phenylbutylidene group. These structural features confer distinct chemical reactivity and biological activity, setting it apart from similar compounds.